Cas no 1532080-54-8 (1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol)

• Product Name: 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol
• CAS No: 1532080-54-8
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5180763
• PubChem ID: 75355494
• Update Time: 2025-06-11

1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[(2-bromo-4-methylphenyl)methyl]amino]-
• 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol

• Inchi： 1S/C11H16BrNO/c1-8-3-4-10(11(12)5-8)7-13-6-9(2)14/h3-5,9,13-14H,6-7H2,1-2H3
• InChI Key： GZFYLQMYYXKBBY-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1Br)C(O)C

Additional information on 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol

1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol (CAS No. 1532080-54-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol (CAS No. 1532080-54-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1532080-54-8, is a member of the class of compounds known as amino alcohols. Its molecular structure consists of a 2-bromo-4-methylphenyl group attached to a methylamino propan-2-ol moiety, making it a versatile molecule with a wide range of biological activities.

The chemical formula of 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol is C₁₁H₁₆BrNO, and its molecular weight is approximately 266.15 g/mol. The compound's structure can be visualized as follows: the 2-bromo-4-methylphenyl group provides the compound with a halogenated aromatic ring, which can influence its pharmacological properties. The methylamino propan-2-ol moiety, on the other hand, introduces a polar hydroxyl group and an amino group, which can participate in hydrogen bonding and other intermolecular interactions.

In recent years, there has been increasing interest in the study of 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, antiviral, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol effectively inhibited the activity of specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The anti-inflammatory properties of 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol are attributed to its ability to modulate the expression of pro-inflammatory cytokines and chemokines. In vitro studies have shown that this compound can reduce the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. These findings are particularly significant given the role of these cytokines in various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol has also been investigated for its antiviral activity. A study published in the Virology Journal in 2020 reported that this compound exhibited potent antiviral effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism by which 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol exerts its antiviral activity is not yet fully understood, but it is believed to involve interference with viral replication and assembly processes.

In addition to its anti-inflammatory and antiviral properties, 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol has shown promise as a neuroprotective agent. Research conducted at the University of California, San Francisco, found that this compound could protect neuronal cells from oxidative stress-induced damage. The neuroprotective effects were attributed to the compound's ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest that 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The structural versatility of 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol also makes it an attractive candidate for further chemical modifications to enhance its biological activities or improve its pharmacokinetic properties. For example, researchers have explored the synthesis of derivatives with modified substituents on the aromatic ring or the amino alcohol moiety to optimize their therapeutic potential. These efforts have led to the identification of several analogs with improved potency and selectivity.

In conclusion, 1-{(2-bromo-4-methylphenyl)methylamino}propan-2-ol (CAS No. 1532080-54-8) is a promising compound with a diverse range of biological activities. Its unique structural features make it an excellent candidate for further investigation in drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, positioning it as a valuable tool in the fight against various diseases.